Cas no 1805375-66-9 (Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate)

• Product Name: Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate
• CAS No: 1805375-66-9
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4864186
• Update Time: 2025-06-08

Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate

• Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)3-2-13-6(9)4(5(3)12)7(10)11/h2,7H,1H3
• InChI Key： FGGAZDBFCBXNHC-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CN=C(C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate

Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate (CAS No. 1805375-66-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate, identified by its CAS number 1805375-66-9, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents. Its molecular structure incorporates both bromo and iodine substituents, along with a difluoromethyl group, making it an attractive building block for medicinal chemists.

The significance of this compound lies in its ability to serve as a precursor for a wide range of pharmacologically active molecules. The presence of multiple reactive sites, including the bromo and iodine atoms, allows for facile functionalization through various chemical transformations. These transformations can be tailored to introduce additional functional groups or to modify existing ones, thereby enabling the synthesis of diverse drug candidates.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific biological pathways. Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate has been utilized in several research studies as a key intermediate in the synthesis of inhibitors for enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in various diseases, including cancer and inflammatory disorders. The compound's structural features make it an ideal candidate for designing molecules that can selectively interact with these targets.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are a large family of enzymes that play essential roles in cell signaling pathways. Dysregulation of these pathways is often associated with diseases such as cancer. By incorporating Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate into the molecular framework of kinase inhibitors, researchers have been able to develop compounds that exhibit high selectivity and potency against specific kinases. This has led to several promising candidates entering clinical trials for the treatment of various cancers.

The difluoromethyl group in the molecular structure of Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate is particularly noteworthy. This moiety has been shown to enhance the metabolic stability and binding affinity of drug candidates. The electron-withdrawing nature of the difluoromethyl group can also influence the electronic properties of adjacent functional groups, thereby allowing for fine-tuning of pharmacological activity. This feature has made it a valuable component in medicinal chemistry efforts aimed at optimizing drug-like properties.

Recent advancements in synthetic methodologies have further expanded the utility of Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate. Techniques such as cross-coupling reactions, including Suzuki-Miyaura and Stille couplings, have enabled the efficient construction of complex molecular architectures from this intermediate. These reactions leverage the reactive halogen atoms present in the compound to form new carbon-carbon bonds, facilitating the introduction of diverse functional groups into the molecular framework.

The bromo and iodine substituents on Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate also make it suitable for use in palladium-catalyzed reactions. These reactions are widely employed in pharmaceutical synthesis due to their high efficiency and selectivity. For instance, palladium-catalyzed borylation and hydroarylation reactions can be used to introduce boronic acids or aryl groups into the molecule, further expanding its synthetic potential.

In conclusion, Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-5-carboxylate (CAS No. 1805375-66-9) is a valuable intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an ideal candidate for designing novel therapeutic agents targeting various diseases. The ongoing research and development efforts in this area continue to highlight its importance as a building block for next-generation drugs.